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Compound of Interest

Compound Name: 2-Methoxy-1-butanol

Cat. No.: B096681 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides core physicochemical data for 2-Methoxy-1-butanol, a chemical

compound relevant in various research and development applications.

Core Molecular Data
The fundamental molecular properties of 2-Methoxy-1-butanol have been determined and are

summarized below. This data is essential for stoichiometric calculations, analytical method

development, and chemical synthesis.

The molecular formula for 2-Methoxy-1-butanol is C₅H₁₂O₂.[1][2][3][4] Its molecular weight is

approximately 104.15 g/mol .[2][3][4][5] A more precise molecular weight is 104.1476 g/mol .[1]

Table 1: Summary of Molecular Properties

Property Value Citations

Chemical Formula C₅H₁₂O₂ [1][2][3][4]

Molecular Weight 104.15 g/mol [2][3][4][5]

Monoisotopic Mass 104.083729621 Da [3][4]

CAS Registry Number 15467-25-1 [2][4]
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Experimental Protocols
Determination of Molecular Weight:

The molecular weight of a compound like 2-Methoxy-1-butanol is typically determined

experimentally using mass spectrometry.

Methodology: Electron Ionization Mass Spectrometry (EI-MS)

Sample Introduction: A pure, volatile sample of 2-Methoxy-1-butanol is introduced into the

ion source of the mass spectrometer.

Ionization: The sample molecules are bombarded with a high-energy electron beam (typically

70 eV), causing the ejection of an electron and the formation of a positively charged

molecular ion (M⁺).

Fragmentation: The high energy of the electron beam also causes the molecular ion to

fragment into smaller, characteristic charged species.

Acceleration: The resulting ions are accelerated by an electric field into the mass analyzer.

Mass Analysis: A magnetic or electric field within the mass analyzer separates the ions

based on their mass-to-charge ratio (m/z).

Detection: An electron multiplier detects the abundance of ions at each m/z value.

Data Interpretation: The peak with the highest m/z value in the resulting mass spectrum

typically corresponds to the molecular ion, from which the molecular weight is determined.

The fragmentation pattern provides structural information that confirms the compound's

identity.

Data Visualization
The logical relationship between the compound's name, its elemental composition (formula),

and its resulting molecular weight is illustrated below.
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Caption: Relationship between chemical identity, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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